Cas no 213771-32-5 (methyl 5-bromo-3-methylpyridine-2-carboxylate)

Methyl 5-bromo-3-methylpyridine-2-carboxylate is a brominated pyridine derivative with a methyl ester functional group, serving as a versatile intermediate in organic synthesis. Its key structural features—the bromo and methyl substituents on the pyridine ring—enhance reactivity for cross-coupling reactions, such as Suzuki or Stille couplings, enabling efficient derivatization. The methyl ester group offers further functionalization potential via hydrolysis or transesterification. This compound is particularly valuable in pharmaceutical and agrochemical research, where its scaffold contributes to the development of bioactive molecules. High purity and well-defined reactivity make it a reliable building block for heterocyclic chemistry applications.
methyl 5-bromo-3-methylpyridine-2-carboxylate structure
213771-32-5 structure
Product Name:methyl 5-bromo-3-methylpyridine-2-carboxylate
CAS No:213771-32-5
MF:C8H8BrNO2
MW:230.058621406555
MDL:MFCD07375126
CID:253097
PubChem ID:45789787
Update Time:2025-05-27

methyl 5-bromo-3-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-bromo-3-methylpicolinate
    • 2-Pyridinecarboxylic acid, 5-bromo-3-methyl-, methyl ester
    • 5-BROMO-3-METHYL-2-PYRIDINECARBOXYLIC ACID METHYL ESTER
    • 5-Bromo-3-Methylpyridine-2-Carboxylic Acid Methyl
    • 5-Bromo-3-methylpyridine-2-carboxylic acid methyl ester
    • 5-Bromo-2-(methoxycarbonyl)-3-methylpyridine
    • 5-bromo-3-methylpicolinate
    • 5-bromo-3-methyl-pyridine-2-carboxylic acid methyl ester
    • METHYL 5-BROMO-3-METHYL-PYRIDINE-2-CARBOXYLATE
    • 5-Bromo-3-methylpicolinic acid methyl ester
    • methyl 5-bromo-3-methylpyridine-2-carboxylate
    • 5-bromo-3-methylpyridine-2-carboxylicacidmethylester
    • PubChem17156
    • KSC546M0N
    • AMPD00215
    • J-517039
    • AB41229
    • AKOS015851558
    • MFCD07375126
    • A4607
    • DTXSID80672022
    • AM20050943
    • FT-0647557
    • SY022272
    • 213771-32-5
    • SCHEMBL289542
    • KZPOANNAYCXMSH-UHFFFAOYSA-N
    • FS-2467
    • EN300-6491510
    • CS-W004188
    • Methyl5-bromo-3-methylpicolinate
    • AC-33348
    • 5-Bromo-3-methylpyridine-2-carboxylicacid methyl ester
    • methyl 5-bromo-3-methylpicolinate;METHYL 5-BROMO-3-METHYL-PYRIDINE-2-CARBOXYLATE
    • MDL: MFCD07375126
    • Inchi: 1S/C8H8BrNO2/c1-5-3-6(9)4-10-7(5)8(11)12-2/h3-4H,1-2H3
    • InChI Key: KZPOANNAYCXMSH-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(=O)OC)C(C)=C1

Computed Properties

  • Exact Mass: 228.97400
  • Monoisotopic Mass: 228.974
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.2
  • XLogP3: 2.1

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.503
  • Boiling Point: 302.2℃ at 760 mmHg
  • Flash Point: 136.6°C
  • Refractive Index: 1.548
  • PSA: 39.19000
  • LogP: 1.93910

methyl 5-bromo-3-methylpyridine-2-carboxylate Security Information

methyl 5-bromo-3-methylpyridine-2-carboxylate Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

methyl 5-bromo-3-methylpyridine-2-carboxylate Pricemore >>

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methyl 5-bromo-3-methylpyridine-2-carboxylate Production Method

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